3,3-Dimethyl-1-cyclohexen-1-ol

• Molecular Formula: C8H14O
• Molecular Weight: 126.2 g/mol
• IUPAC Name: 3,3-dimethylcyclohexen-1-ol
• InChI: InChI=1S/C8H14O/c1-8(2)5-3-4-7(9)6-8/h6,9H,3-5H2,1-2H3
• InChI Key: VEFXYNLBSAYHMI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(=C1)O)C

Description

3,3-dimethyl-1-cyclohexen-1-ol is a alicyclic compound that is 3,3-dimethylcyclohex-1-ene carrying a single hydroxy group at position 1. It is an enol and an alicyclic compound.

Scientific Research Applications

Optical Properties and Applications

• The second-order optical properties of a molecule closely related to 3,3-Dimethyl-1-cyclohexen-1-ol, specifically 3-dicyanomethylene-5,5-dimethyl-1-[2-(4-hydroxyphenyl)ethenyl]-cyclohexene, were studied. It was discovered that the molecule exhibits significant intrinsic hyperpolarizability, comparable to some of the best organic molecules. This property is significant in the field of non-linear optics, and the study showed that the intrinsic hyperpolarizability could be enhanced by applying an external electric field and decreasing the nanocrystallite sizes without increasing the π-conjugated bond numbers (Kolev, Kityk, Ebothé, & Sahraoui, 2007).

Molecular Structure and Crystallography

• The crystal structure of a compound related to 3,3-Dimethyl-1-cyclohexen-1-ol, specifically 5,5-Dimethyl-2-(4-chlorophenyl)(3-hydroxy-5,5-dimethyl-2-cyclohexen-1-one-2-yl)methyl-3-(4-methoxyphenylamino)-2-cyclohexene-1-one, was characterized by X-ray single-crystal diffraction. The study provided insights into the molecular conformation and intramolecular hydrogen bonds, contributing to the understanding of such compounds in structural chemistry (Shi et al., 2007).

Photocatalytic Applications

• A study explored the photocatalytic oxygenation of cyclohexene under the presence of a UO2^2+ complex and blue light irradiation. The research highlighted the generation of oxygenated products like 1,6-hexanedial, cyclohexene oxide, 2-cyclohexen-1-one, and 2-cyclohexen-1-ol, showcasing the potential application of similar cyclohexene derivatives in photocatalytic processes (Mashita, Tsushima, & Takao, 2019).

Catalysis and Organic Synthesis

• The synthesis and application of a sulfonated Schiff base dimethyltin(IV) coordination polymer were described. This polymer was used as a heterogeneous catalyst for the Baeyer–Villiger oxidation of ketones to esters or lactones under ultrasound or microwave irradiation. The study is relevant for understanding the catalytic properties of compounds structurally related to 3,3-Dimethyl-1-cyclohexen-1-ol and their potential applications in green chemistry (Martins, Hazra, Silva, & Pombeiro, 2016).

Molecular Docking and Potential Pharmaceutical Applications

• The crystal structure and molecular docking studies of biscyclohexane diol were conducted to explore its anticancerous properties. This study provides insights into the structural features and the biological activities of cyclohexene derivatives, indicating the potential of these compounds in pharmaceutical applications (Kokila, Kiran, & Ramakrishna, 2017).